ethyl 2-cyano-3-[1-(2-cyanoethyl)-3-(5-methyl-2-furyl)-1H-pyrazol-4-yl]acrylate

• IUPAC Name: ethyl (Z)-2-cyano-3-[1-(2-cyanoethyl)-3-(5-methylfuran-2-yl)pyrazol-4-yl]prop-2-enoate
• InChI: InChI=1S/C17H16N4O3/c1-3-23-17(22)13(10-19)9-14-11-21(8-4-7-18)20-16(14)15-6-5-12(2)24-15/h5-6,9,11H,3-4,8H2,1-2H3/b13-9-
• InChI Key: USCADTZGEGAWNN-LCYFTJDESA-N
• Canonical SMILES: CCOC(=O)C(=CC1=CN(N=C1C2=CC=C(O2)C)CCC#N)C#N
• Isomeric SMILES: CCOC(=O)/C(=C\C1=CN(N=C1C2=CC=C(O2)C)CCC#N)/C#N
• Molecular Formula: C17H16N4O3
• Molecular Weight: 324.33 g/mol

Description

Ethyl cyanoacrylate (ECA) is an ethyl ester of 2-cyano-acrylic acid. It is a colorless liquid with low viscosity and a faint sweet smell in pure form. Ethyl 2-cyano-3-ethoxyacrylate is another organic compound that contains a carboxylate ester and a nitrile.

Synthesis Analysis

Ethyl cyanoacrylate is prepared by the condensation of formaldehyde with ethyl cyanoacetate. The reaction is exothermic and affords a polymer, which is subsequently sintered, thermally “cracked” to give the monomer.

Molecular Structure Analysis

The molecular structure of these compounds can be represented by their SMILES string. For Ethyl cyanoacrylate, it is N#CC(=C)C(=O)OCC. For Ethyl 2-cyano-3-ethoxyacrylate, it is CCO\\C=C(/C#N)C(=O)OCC.

Chemical Reactions Analysis

ECA polymerizes rapidly in the presence of moisture. This property is what makes it useful as a quick-setting adhesive.

Physical And Chemical Properties Analysis

Ethyl cyanoacrylate has a molar mass of 125.127 g·mol −1, a density of 1.06 g/mL, a melting point of −22 °C, and a boiling point of 54 to 56 °C at 3 mmHg. Ethyl 2-cyano-3-ethoxyacrylate has a boiling point of 190-191 °C/30 mmHg and a melting point of 49-51 °C.

Mechanism of Action

The mechanism of action for these compounds largely depends on their application. For example, in the case of ECA, when used as an adhesive, it rapidly polymerizes in the presence of moisture (such as humidity in the air or on the bonding surfaces) to form a strong bond.

Safety and Hazards

In the U.S., the threshold limit value for ECA is 0.2 ppm. It is a strong irritant to the lungs and eyes. For Ethyl 2-cyano-3-ethoxyacrylate, it is classified as a combustible solid and its flash point is 130 °C.

Future Directions

The future directions of these compounds are largely dependent on their applications. For example, new uses for ECA and similar compounds are being explored in medical and industrial fields.